![molecular formula C26H30N2O5 B266877 5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266877.png)
5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one, also known as EMBO, is a chemical compound that has been extensively studied due to its potential applications in scientific research. EMBO is a synthetic molecule that has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is complex and not fully understood. However, it is known to interact with a wide range of proteins and enzymes in the body, affecting various biochemical pathways. This compound has been found to inhibit the activity of certain enzymes, which can lead to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. It has also been found to have neuroprotective properties, making it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the key advantages of 5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is its versatility and broad range of applications. It can be used in a wide range of experiments, from basic research to drug discovery. However, there are also limitations to its use, including the need for specialized expertise and equipment, as well as the potential for off-target effects.
Future Directions
There are many potential future directions for research on 5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of new synthetic methods for producing this compound and related compounds. Another area of interest is the identification of new protein targets for this compound, which could lead to the development of new therapeutic agents. Additionally, there is potential for the use of this compound in the development of new diagnostic tools for various diseases.
Synthesis Methods
The synthesis of 5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a complex process that involves several steps. The first step involves the preparation of a key intermediate, which is then used to synthesize the final product. The synthesis of this compound requires a high degree of precision and expertise, and is typically carried out in specialized laboratories.
Scientific Research Applications
5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has been used in a wide range of scientific research applications, including drug discovery, cancer research, and neuroscience. One of the key applications of this compound is in the study of protein-protein interactions, which are critical for many biological processes. This compound has been found to be a valuable tool for identifying and characterizing these interactions, which can provide important insights into disease mechanisms and potential therapeutic targets.
properties
Molecular Formula |
C26H30N2O5 |
---|---|
Molecular Weight |
450.5 g/mol |
IUPAC Name |
(4Z)-5-(4-ethoxyphenyl)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C26H30N2O5/c1-3-33-21-10-8-19(9-11-21)23-22(24(29)20-6-4-18(2)5-7-20)25(30)26(31)28(23)13-12-27-14-16-32-17-15-27/h4-11,23,29H,3,12-17H2,1-2H3/b24-22- |
InChI Key |
IHVRELPJJRMOBY-GYHWCHFESA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)C)/O)/C(=O)C(=O)N2CCN4CCOCC4 |
SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCN4CCOCC4 |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCN4CCOCC4 |
Origin of Product |
United States |
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